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Compound of Interest

Compound Name: L-Histidine, methyl ester
CAS No.: 7389-87-9
Cat. No.: B555030
Get Quote
. J

Proper disposal begins with a thorough understanding of the material's risks. L-Histidine,
methyl ester, often supplied as a dihydrochloride salt, is classified as an irritant. However, a
crucial point noted in its Safety Data Sheet (SDS) is that its toxicological properties have not
been fully investigated[1][2]. This knowledge gap mandates a conservative approach; we must
handle and dispose of this compound with the assumption that it may have uncharacterized
hazards.

The primary known hazards are summarized below.
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Hazard .
. GHS Category Description Source
Classification
Skin o
) o Category 2 Causes skin irritation. [3]
Corrosion/Irritation
Serious Eye Causes serious eye
o Category 2 o [3]
Damage/Irritation irritation.
Specific Target Organ May cause respiratory
. Category 3 o [2]
Toxicity irritation.

Given these classifications, L-Histidine, methyl ester must be treated as a hazardous

chemical for disposal purposes, ensuring compliance with federal and local regulations.

Immediate Safety Protocols & Personal Protective

Equipment (PPE)

Before handling L-Histidine, methyl ester for any purpose, including disposal, ensuring

personal safety is paramount. The following PPE is mandatory to prevent accidental exposure.

PPE Item

Specification

Rationale

Eye Protection

Goggles (European standard -

EN 166 or equivalent)

Protects against dust particles
causing serious eye irritation[2]

[3].

Hand Protection

Protective chemical-resistant

gloves (e.g., Nitrile)

Prevents skin contact that can
lead to irritation[2][3].

Body Protection

Lab coat and appropriate

clothing

Prevents contamination of

personal clothing.

Respiratory Protection

Not required for small-scale lab
use with adequate ventilation.
Use a NIOSH/MSHA approved
respirator if dust is generated

or ventilation is poor.

Minimizes the risk of
respiratory tract irritation from

inhaling the fine powder[2][3].
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In case of accidental exposure, follow these first-aid measures immediately:

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do so. Seek immediate medical attention.[3]

o Skin Contact: Wash off immediately with plenty of soap and water while removing
contaminated clothing. If skin irritation occurs, get medical advice.[3]

¢ Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[3]

The Core Disposal Principle: Mandated Professional
Management

The single most important directive for the disposal of L-Histidine, methyl ester is that it must
not be disposed of down the drain or in regular trash[4]. The universally accepted and required
method is to dispose of the material through an approved and licensed waste disposal plant[2]

[3]4].

This is not merely a best practice but a regulatory requirement under the U.S. Environmental
Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA)[5][6]. As the
generator of the waste, the laboratory is legally responsible for its management from creation to
final disposal[7]. Using a professional service ensures the chemical is handled via controlled
incineration or other licensed chemical destruction methods, preventing environmental
contamination[4].

On-Site Waste Collection: A Step-by-Step Protocol

The following workflow outlines the precise steps for accumulating L-Histidine, methyl ester
waste within your laboratory before its collection by your institution's Environmental Health &
Safety (EHS) department or a licensed contractor.

Step 1: Designate a Satellite Accumulation Area (SAA)

An SAA s a location at or near the point of waste generation where hazardous waste is
collected[7][8].
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o Action: Designate a specific, secondary container (like a plastic bin) in your fume hood or on
a workbench as the SAA for L-Histidine, methyl ester waste.

» Causality: This complies with EPA regulations that require waste to be managed safely
where it is generated and prevents accidental mixing with incompatible chemicals[7][9].

Step 2: Prepare the Hazardous Waste Container

e Action: Select a container that is compatible with the chemical (a clean, dry, sealable plastic
or glass bottle is typical). Affix a "Hazardous Waste" label provided by your EHS department.

o Causality: Proper containment prevents leaks and spills. Federal and local laws require clear
labeling with the words "Hazardous Waste" to ensure it is not mistaken for a benign
substance[8][10].

Step 3: Label the Container Correctly

¢ Action: On the hazardous waste label, write the full, unabbreviated chemical name: "L-
Histidine, methyl ester". List all components, including any solvents, and their approximate
percentages. Keep a running log if adding waste over time.

o Causality: Accurate labeling is required by the Department of Transportation (DOT) for
transport and by the disposal facility to ensure the waste is treated correctly[6]. Inaccurate
labeling can result in significant fines and unsafe conditions.

Step 4: Accumulate Waste

o Action: Carefully transfer waste L-Histidine, methyl ester (pure solid, reaction residues, or
contaminated items like weigh paper) into the labeled container. Keep the container securely
closed at all times, except when adding waste.

o Causality: Keeping the container closed is a key EPA requirement for SAAs. It prevents the
release of chemical dust into the lab environment and protects personnel[7][11].

Step 5: Manage Empty Containers and Contaminated
Solids
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Action: The original container of L-Histidine, methyl ester is not "empty"” until it has been
properly rinsed. The first rinse must be collected and disposed of as hazardous waste[11].
Subsequent rinses of a container that held this irritant should also be collected. Chemically
contaminated solid waste (gloves, wipes) should be collected in a clearly labeled, sealed
plastic bag and disposed of as hazardous waste.

Causality: Trivial amounts of residual chemical can still pose a hazard. Collecting the initial
rinse ensures that the most concentrated residue is managed as hazardous waste[11].

Step 6: Arrange for Disposal

Action: Once your waste container is full or you have no more of this waste to generate,
contact your institution's EHS office to schedule a pickup. Do not allow waste to accumulate
for more than 12 months[7][12].

Causality: EHS professionals are trained to handle, transport, and consolidate waste
according to strict federal regulations, ensuring the final step in the disposal chain is
compliant and safe[7].

Disposal Decision Workflow

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of L-Histidine, methyl ester.
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Disposal Workflow for L-Histidine, Methyl Ester

Preparation & Characterization

Generated L-Histidine,
methyl ester waste

Emergency vépill Protocol

Assess Hazards:
- Skin/Eye/Resp Irritant Small Spill Occurs
- Treat as Hazardous Waste

Don Appropriate PPE:
- Goggles
- Gloves
- Lab Coat

Sweep up solid material
Place in labeled hazardous
waste container for disposal

On-Site Accumblation Protocol

Select & Label Container:
- Compatible Material
- Affix 'Hazardous Waste' Label
- List Full Chemical Name

Place in designated
Satellite Accumulation Area (SAA)

Add Waste to Container
(Keep closed when not in use)

Collect Contaminated Items:
- First Rinse of Empty Bottles
- Contaminated Gloves/Wipes

Final Disposal

Container Full or Project Complete:
Contact EHS for Pickup

Disposal via Licensed
Waste Contractor

Click to download full resolution via product page
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Caption: Procedural workflow for the safe collection and disposal of L-Histidine, methyl ester
waste.

Emergency Procedures: Small Spill Management

In the event of a small, manageable spill of solid L-Histidine, methyl ester:
o Alert Personnel: Notify others in the immediate area.

» Ventilate: Ensure the area is well-ventilated.

e Don PPE: Wear the PPE outlined in Section 2.

e Contain & Clean: Gently sweep up the solid material to avoid generating dust. Place the
swept material and any contaminated cleaning supplies into a pre-labeled hazardous waste
container.[1]

o Decontaminate: Clean the spill area with soap and water.
e Dispose: Ensure the waste container is properly sealed and stored in the SAA for pickup.

For large spills, or if you feel unsafe for any reason, evacuate the area and contact your
institution's emergency EHS number immediately.

By adhering to these scientifically grounded and regulation-compliant procedures, you ensure
the safety of yourself and your colleagues, protect the environment, and uphold the integrity of
our profession.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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